Cas no 2034323-94-7 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide)
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[3,5-Dimethyl-4-(2-thienyl)-1H-pyrazol-1-yl]ethyl]tetrahydro-3-furancarboxamide
- N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide
-
- Inchi: 1S/C16H21N3O2S/c1-11-15(14-4-3-9-22-14)12(2)19(18-11)7-6-17-16(20)13-5-8-21-10-13/h3-4,9,13H,5-8,10H2,1-2H3,(H,17,20)
- InChI Key: HJNGUDGOWFSNLR-UHFFFAOYSA-N
- SMILES: O1CCC(C(NCCN2C(C)=C(C3SC=CC=3)C(C)=N2)=O)C1
Experimental Properties
- Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 524.7±50.0 °C(Predicted)
- pka: 15.06±0.20(Predicted)
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-6087-2μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-5μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-10μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-20μmol |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-1mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-2mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-3mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-4mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-5mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-6087-10mg |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide |
2034323-94-7 | 10mg |
$79.0 | 2023-09-08 |
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide
Introduction to N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide and Its Applications in Modern Chemical Biology
N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide, a compound with the CAS number 2034323-94-7, represents a significant advancement in the field of chemical biology. This intricate molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The compound's unique structural features, including the presence of a pyrazole core substituted with a thiophene ring and an oxolane moiety, make it a promising candidate for further exploration in medicinal chemistry.
The pyrazole scaffold is renowned for its versatility and biological activity, serving as a key component in numerous pharmacologically active agents. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. In particular, the 3,5-dimethyl substitution pattern on the pyrazole ring enhances its binding affinity and selectivity, making it an attractive scaffold for drug design. The incorporation of a thiophene ring further enriches the structural complexity of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide, introducing additional functional groups that can participate in hydrogen bonding and hydrophobic interactions with biological targets.
The oxolane moiety in the compound's structure contributes to its stability and solubility characteristics, which are critical factors in pharmaceutical formulations. Oxolane derivatives have been widely used in the development of bioactive molecules due to their ability to enhance metabolic stability while maintaining biological activity. This feature makes N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide a particularly interesting candidate for further investigation.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic pathways. The compound's structural features suggest potential applications in the inhibition of kinases and other enzymes involved in cancer progression. Preliminary studies have indicated that derivatives of pyrazole-thiophene hybrids exhibit significant inhibitory activity against several kinases, making them promising candidates for further development as anticancer agents.
The synthesis of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the pyrazole-thiophene core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the construction of the complex molecular framework.
The pharmacological properties of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide have been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. These findings suggest that the compound may have therapeutic potential in treating various diseases associated with these enzymes. Additionally, preclinical studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.
The potential applications of N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-y]}ethanol oxalane carboxamide extend beyond oncology. Its structural features make it a versatile scaffold for designing molecules targeting other therapeutic areas such as inflammation and neurodegenerative diseases. The ability of the compound to modulate biological pathways associated with these conditions has been explored through both computational modeling and experimental validation.
The development of novel drug candidates like N-{2-[3,5-dimethyl -4-(thiophen - 2 - yl) - 1 H - pyrazol - 1 - yl] ethyl} oxalane - 3 - carboxamide relies heavily on advancements in synthetic chemistry and biotechnology. The integration of these disciplines has enabled the rapid identification and optimization of bioactive molecules with improved efficacy and safety profiles. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs.
In conclusion, N-{2-[3,5-dimethyl -4-(thiophen - 2 - yl) - 1 H - pyrazol - 1 - yl] ethyl} oxalane - 3 - carboxamide represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the discovery of novel treatments for various diseases.
2034323-94-7 (N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}oxolane-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)